BE“GHE Foundational & Exploratory

Check Availability & Pricing

A Comprehensive Technical Guide to the Safe
Handling of 2-Methoxyethyl Acrylate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Methoxyethyl acrylate

Cat. No.: B165357

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety data and handling procedures for 2-
Methoxyethyl acrylate (2-MEA). The information is compiled and presented to meet the needs
of laboratory and drug development professionals, with a focus on quantitative data, detailed
experimental protocols, and clear visual workflows for safe handling and emergency response.

Chemical and Physical Properties

2-Methoxyethyl acrylate is a clear, colorless liquid with a characteristic sharp, musty odor.[1]
[2] It is essential to understand its physical and chemical properties to handle it safely. The
following table summarizes key quantitative data from various safety data sheets.
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Property Value Source(s)
Molecular Formula CeH1003 [1]
Molecular Weight 130.14 g/mol [1][3]

CAS Number 3121-61-7 [4]

Boiling Point 156°C (312.8°F) at 760 mmHg  [1][2]

56°C at 16 hPa (12 mmHg)

[3]

Melting Point -44.99°C (-49°F) [3]
-48.3°F [2]
Flash Point 60°C (140°F) - closed cup [3]

82.2°C (180°F)

[1](2]

Density

1.012 g/cms at 25°C

[3]

1.0131 g/cm3 at 20°C (68°F)

[1](2]

Vapor Pressure

22.7 hPa at 61°C

[3]

Vapor Density 4.49 (Air=1) [1][2]
Water Solubility 144 g/L at 20°C [3]
= 100 mg/mL at 18°C (64°F) [1]2]

Autoignition Temperature

246°C (475°F)

[3]

Lower Explosive Limit (LEL)

Data not available

[2]5](6]

Upper Explosive Limit (UEL)

Data not available

[2]5](6]

log Pow (Octanol/Water)

0.9

[3]

Toxicological Data and Hazard Information

2-Methoxyethyl acrylate is classified as a hazardous chemical, posing several risks upon

exposure.[1][4] It is harmful if swallowed, toxic in contact with skin or if inhaled, causes severe
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skin burns and eye damage, may cause an allergic skin reaction, and is suspected of causing
genetic defects and damaging fertility or the unborn child.[1][4][7]

Acute Toxicity

The following table summarizes the acute toxicity data for 2-Methoxyethyl acrylate. These
values are critical for understanding the immediate risks associated with accidental exposure.

Test Species Route Value Source(s)
Rat (male &

LDso Oral 404 mg/kg [3]
female)

LDso Rabbit (male) Dermal 252.5 mg/kg [3]

LCso Rat (male) Inhalation (4h) 2.7 mg/L [3]

Mechanism of Toxicity

The systemic toxicity of 2-Methoxyethyl acrylate is believed to be primarily driven by its
metabolites.[8] Through hydrolysis, 2-MEA is metabolized to 2-methoxyethanol, a compound
known for its reproductive and developmental toxicity.[8] This metabolic activation is a key
consideration in the risk assessment of 2-MEA.

Hydrolysis
2-Methoxyethyl Acrylate (Esterases)

2-Methoxyethanol

(Toxic Metabolite)

Acrylic Acid

Click to download full resolution via product page

Metabolic activation of 2-Methoxyethyl Acrylate to its toxic metabolite.

Experimental Protocols for Safety Assessment
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The toxicological data presented in the Safety Data Sheet are derived from standardized tests.
The following sections detail the methodologies for the key experiments cited.

Acute Oral Toxicity - OECD Test Guideline 401

This test provides information on health hazards likely to arise from a single oral exposure to a
substance.[8]

e Principle: The substance is administered orally in graduated doses to several groups of
experimental animals, one dose per group. Subsequent observations of effects and mortality
are made.

e Animal Species: Typically, the rat is the preferred species. Both male and female animals are
used.

e Procedure:

[¢]

Animals are fasted prior to dosing.

[e]

The test substance is administered in a single dose by gavage.

o

Animals are observed for mortality, body weight changes, and clinical signs of toxicity for
at least 14 days.

o

A post-mortem examination is performed on all animals.

o Data Analysis: The LDso (the dose estimated to be lethal to 50% of the animals) is calculated
from the dose-response data.

Acute Dermal Toxicity - OECD Test Guideline 402

This test assesses the potential short-term hazards of a substance when exposed through the
skin.[3][9][10]

e Principle: The test substance is applied to the skin in a single dose to several groups of
animals, one dose per group, for a 24-hour period.[9]

¢ Animal Species: The rat, rabbit, or guinea pig is typically used.[11]
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e Procedure:

o

Approximately 24 hours before the test, the fur is removed from the dorsal area of the
trunk of the test animals.

o

The test substance is applied to a small area of skin (approximately 10% of the body
surface area) and held in contact with a porous gauze dressing.[9]

o

After a 24-hour exposure period, the residual test substance is removed.

[¢]

Animals are observed for mortality and signs of toxicity for 14 days.[9]

o Data Analysis: The dermal LDso is determined.

Acute Dermal Irritation/Corrosion - OECD Test Guideline
404

This method provides information on health hazards likely to arise from dermal application of a
substance.[12][13][14][15][16]

¢ Principle: The substance is applied in a single dose to the skin of an animal, with untreated
skin serving as a control. The degree of irritation or corrosion is scored at specified intervals.
[13][14][15]

» Animal Species: The albino rabbit is the preferred laboratory animal.[14][15]
e Procedure:
o Asmall area of skin (approximately 6 cm?) is clipped free of fur.[14][15]

o 0.5 mL of the liquid substance is applied to a gauze patch, which is then applied to the
prepared skin area and held in place for 4 hours.[14]

o After patch removal, the skin is examined for signs of erythema (redness) and edema
(swelling) at 60 minutes, and then at 24, 48, and 72 hours.[13]

o Data Analysis: Skin reactions are graded according to a numerical scoring system. The
reversibility of the effects is also assessed.
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Acute Eye Irritation/Corrosion - OECD Test Guideline
405

This test is used to assess the potential for a substance to cause acute eye irritation or
corrosion.[17][18][19][20][21]

e Principle: The test substance is applied in a single dose into one eye of an experimental
animal; the untreated eye serves as a control.[17][18][19]

¢ Animal Species: The albino rabbit is the recommended species.[20]
e Procedure:

o Asingle dose of the test substance (typically 0.1 mL for liquids) is instilled into the
conjunctival sac of one eye.

o The eyes are examined at 1, 24, 48, and 72 hours after application.[20]

o The degree of eye irritation/corrosion is evaluated by scoring lesions of the cornea, iris,
and conjunctiva.

» Data Analysis: Ocular responses are scored, and the description of the irritation is recorded.
The reversibility of the effects is evaluated over a period of up to 21 days.[17][19]

Flash Point Determination - Closed-Cup Method

The flash point is the lowest temperature at which a liquid can form an ignitable mixture in air
near its surface. The closed-cup method is commonly used.[3][22][23][24]

» Principle: The sample is heated in a closed cup at a controlled rate. An ignition source is
periodically introduced into the vapor space of the cup. The flash point is the lowest
temperature at which the application of the ignition source causes the vapors to ignite.[22]
[24]

o Apparatus: A Pensky-Martens closed-cup tester or similar apparatus is used.[23][24]

e Procedure:
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[e]

The test cup is filled with the sample to a specified level.

o

The cup is heated at a slow, constant rate.

[¢]

The sample is stirred to ensure temperature uniformity.

[e]

At regular temperature intervals, the ignition source is applied.

The test is concluded when a flash is observed.

[e]

Safe Handling and Personal Protective Equipment
(PPE)

Safe handling of 2-Methoxyethyl acrylate requires strict adherence to safety protocols and the
use of appropriate personal protective equipment.

Engineering Controls

Work with 2-MEA should be conducted in a well-ventilated area, preferably within a chemical
fume hood, to minimize inhalation exposure.[7][25] Eyewash stations and safety showers must
be readily accessible.[25]

Personal Protective Equipment (PPE) Selection

The selection of PPE depends on the task being performed. The following workflow provides
guidance on selecting the appropriate level of protection.
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Start: Handling 2-MEA

What is the task?

Small Scale Medium Scale

\
Weighing Small Quantities Transferring/Pouring
(<100 mL in fume hood) (>100 mL)

Large Scale

Base PPE:
- Lab Coat
- Closed-toe Shoes

Gloves:
Nitrile or Butyl Rubber >
(Check manufacturer's data)

Face Protection:
Wear Face Shield over Goggles

High Risk of Splash/Spill
(e.g., large volume)

Eye Protection: Eye Protection:

Safety Glasses with Side Shields ! Chemical Splash Goggles If needed

]
If neededI If Eneeded

Respiratory Protection:
If outside fume hood or poor ventilation, H

use NIOSH-approved respirator with
organic vapor cartridges.

Click to download full resolution via product page

A decision tree for selecting appropriate PPE when handling 2-MEA.
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Emergency Procedures

In the event of an emergency, prompt and correct action is crucial to minimize harm.

First Aid Measures

The following diagram outlines the immediate first aid steps to be taken after exposure to 2-
Methoxyethyl acrylate. Immediate medical attention is required in all cases of significant
exposure.[4]

Exposure Occurs

<> @

1. Move to fresh air immediately. 1. Immediately rinse cautiously with water 1. Do NOT induce vomiting.
. - 1. Immediately remove all contaminated clothing. " .
2. Keep at rest in a position . for at least 15 minutes. 2. Rinse mouth with water.
2. Flood affected skin with water for at least 15 minutes. o 3 n
3 n.

comfortable for breathing. 3. Wash thoroughly with soap and water. 2. Remove contact lenses, if present and easy to d . Never give anything by mouth to a

. If not breathing, give artificial respiratiol Continue rinsing. unconscious person.
Seek Immediate Medical Attention 5
Show SDS to the doctor. =

Click to download full resolution via product page

Immediate first aid procedures following exposure to 2-MEA.

Spill Response

In the event of a spill, the following procedure should be followed. This workflow is designed for
small, manageable laboratory spills. For large spills, evacuate the area and contact emergency

services.
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Spill Detected

Assess Spill Size and Risk
Is it a large spill or is anyone at risk?

No (Small [Spill)

Evacuate the area.
Alert others.
Call Emergency Services.

Proceed with Cleanup

1. Don appropriate PPE:
- Chemical splash goggles
- Nitrile/Butyl gloves
- Lab coat
- Respirator (if needed)

l

2. Ensure adequate ventilation.
Eliminate all ignition sources.

l

3. Contain the spill.
Use absorbent material (e.g., vermiculite,
sand, or commercial absorbent pads)
to dike the spill.

'

4. Absorb the spill.
Cover the spill with absorbent material,
working from the outside in.

'

5. Collect the waste.
Carefully scoop the absorbed material into a
sealable, labeled container for hazardous waste.

'

6. Decontaminate the area.
Clean the spill area with soap and water.

,

7. Dispose of waste properly.
Follow institutional guidelines for
hazardous waste disposal.

Click to download full resolution via product page

Workflow for responding to a small laboratory spill of 2-MEA.
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Storage and Disposal

o Storage: Store 2-Methoxyethyl acrylate in a cool, dry, and well-ventilated place away from
sources of heat, sparks, and open flames.[3][7] The container should be kept tightly closed.
[3][7] It is sensitive to light and heat, and may be stabilized with an inhibitor.[2][3] To maintain
product quality, storage under an inert atmosphere is recommended.[7]

» Disposal: Dispose of 2-Methoxyethyl acrylate and any contaminated materials as
hazardous waste in accordance with local, state, and federal regulations. Do not allow the
chemical to enter drains or waterways.[7]

By adhering to the guidelines outlined in this document, researchers, scientists, and drug
development professionals can safely handle 2-Methoxyethyl acrylate and mitigate the risks
associated with its use. Always consult the most recent version of the Safety Data Sheet from
your supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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